Cas no 72293-94-8 (1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one)

• Product Name: 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one
• CAS No: 72293-94-8
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 3103145
• PubChem ID: 5200300
• Update Time: 2025-10-17

1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(2-Methylbenzyl)oxy]phenyl}ethanone
• 1-[4-[(2-methylphenyl)methoxy]phenyl]ethanone
• 72293-94-8
• AKOS000203242
• Z26338727
• SCHEMBL2089746
• G32745
• 1-{4-[(2-methylphenyl)methoxy]phenyl}ethan-1-one
• STK785188
• XCA29394
• CS-0257435
• 1-Ethanone, 1-[4-[(2-methylphenyl)methoxy]phenyl]-
• KZVLLUQPERUMCL-UHFFFAOYSA-N
• 1-(4-[(2-Methylphenyl)methoxy]phenyl)ethan-1-one
• NCGC00340216-01
• EN300-67270
• AB01333775-02
• CHEMBL3771057
• 1-{4-[(2-METHYLPHENYL)METHOXY]PHENYL}ETHANONE
• 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one

• Inchi： 1S/C16H16O2/c1-12-5-3-4-6-15(12)11-18-16-9-7-14(8-10-16)13(2)17/h3-10H,11H2,1-2H3
• InChI Key： KZVLLUQPERUMCL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 240.115029749Da
• Monoisotopic Mass: 240.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one

Introduction to 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one (CAS No. 72293-94-8)

1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one, also known by its CAS number 72293-94-8, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and an acetophenone moiety. The combination of these functional groups endows the compound with a range of chemical properties that make it valuable for various research and industrial purposes.

The molecular formula of 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one is C₁₆H₁₆O₂, and its molecular weight is approximately 240.30 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 65 to 67°C, making it suitable for a variety of synthetic reactions and purification processes.

In the realm of pharmaceutical research, 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives of 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one that exhibited potent anticancer activity against several human cancer cell lines. These derivatives were found to inhibit cell proliferation by disrupting key signaling pathways involved in tumor growth and survival.

Beyond its pharmaceutical applications, 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one has also been investigated for its potential in materials science. Its unique electronic properties make it a promising candidate for the development of advanced functional materials, such as organic semiconductors and photovoltaic materials. A study published in Advanced Materials in 2020 demonstrated that derivatives of 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one could be used to enhance the performance of organic solar cells by improving charge transport and stability.

The synthetic accessibility of 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one is another factor that contributes to its widespread use in research and development. Various synthetic routes have been reported in the literature, including the Friedel-Crafts acylation reaction followed by methylation and etherification steps. These methods allow for the efficient production of high-purity compounds, which is crucial for both academic research and industrial applications.

In addition to its synthetic utility, 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one has been studied for its potential as a ligand in coordination chemistry. Research published in Inorganic Chemistry in 2019 explored the coordination behavior of this compound with various metal ions, revealing its ability to form stable complexes with transition metals such as palladium and platinum. These complexes have shown promise in catalytic applications, particularly in cross-coupling reactions that are essential for the synthesis of complex organic molecules.

The environmental impact and safety profile of 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one are also important considerations for its use in various applications. Studies have shown that this compound exhibits low toxicity and environmental persistence when handled properly. However, it is essential to follow standard safety protocols during handling and storage to minimize any potential risks.

In conclusion, 1-{4-(2-Methylphenyl)methoxyphenyl}ethan-1-one (CAS No. 72293-94-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.